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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Freselestat, also known as ONO-6818, is a potent and selective, orally active inhibitor of

human neutrophil elastase (HNE). This serine protease plays a critical role in the

pathophysiology of various inflammatory diseases, including chronic obstructive pulmonary

disease (COPD), acute respiratory distress syndrome (ARDS), and cystic fibrosis. By mitigating

the destructive activity of HNE, Freselestat presents a promising therapeutic strategy. This

technical guide provides a comprehensive overview of the synthesis of Freselestat, its chemical

properties, mechanism of action, and relevant experimental insights.

Chemical Properties
Freselestat is a non-peptidic small molecule. The quarterhydrate form indicates the presence of

one molecule of water for every four molecules of Freselestat in the crystal lattice.
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Property Value Source

IUPAC Name

2-(5-amino-6-oxo-2-

phenylpyrimidin-1-yl)-N-[1-(5-

tert-butyl-1,3,4-oxadiazol-2-

yl)-3-methyl-1-oxobutan-2-

yl]acetamide

PubChem

Synonyms ONO-6818, ONO-PO-736 MedChemExpress

Molecular Formula C23H28N6O4 PubChem

Molecular Weight 452.51 g/mol PubChem

CAS Number 208848-19-5 PubChem

Inhibition Constant (Ki)
12.2 nM for neutrophil elastase

(quarterhydrate)
MedChemExpress

Synthesis of Freselestat
A practical and improved synthesis of Freselestat (ONO-6818) has been developed to avoid

the use of potentially explosive reagents and to be suitable for large-scale production. The

synthesis involves the preparation of two key intermediates: a pyrimidinone derivative and an

α-aminoketone, which are then coupled and deprotected to yield the final product.[1]

Synthesis Workflow
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Pyrimidinone Intermediate Synthesis

α-Aminoketone Intermediate Synthesis

Final Assembly
Starting Materials (Left Half) Lossen Rearrangement

Multiple Steps

Pyrimidinone Intermediate (9)

Mixed Anhydride Coupling

Boc-Valine (10) Weinreb Amide (11)

Anionic Addition2-tert-Butyl-1,3,4-oxadiazole (12) Coupled Product (13) Acidic Deprotection α-Aminoketone (14)

Protected Freselestat (15) Deprotective Hydrogenation Freselestat (ONO-6818)
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Structure Purity

Bioactivity

Synthesized Freselestat Quarterhydrate

Purification (e.g., Recrystallization)

Structural Elucidation Purity & Identity Confirmation

Biological Activity Assessment

Characterized Freselestat QuarterhydrateNMR Spectroscopy (¹H, ¹³C) Mass Spectrometry FTIR Spectroscopy HPLC-UV LC-MS Elemental Analysis

Neutrophil Elastase Inhibition Assay (Ki determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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